[4-[(2Z,4E)-4-(4-acetyloxyphenyl)hexa-2,4-dien-3-yl]phenyl] acetate

• IUPAC Name: [4-[(2Z,4E)-4-(4-acetyloxyphenyl)hexa-2,4-dien-3-yl]phenyl] acetate
• InChI: InChI=1S/C22H22O4/c1-5-21(17-7-11-19(12-8-17)25-15(3)23)22(6-2)18-9-13-20(14-10-18)26-16(4)24/h5-14H,1-4H3/b21-5-,22-6+
• InChI Key: YWLLGDVBTLPARJ-LWKKFVLGSA-N
• Canonical SMILES: CC=C(C1=CC=C(C=C1)OC(=O)C)C(=CC)C2=CC=C(C=C2)OC(=O)C
• Isomeric SMILES: C/C=C(\C1=CC=C(C=C1)OC(=O)C)/C(=C\C)/C2=CC=C(C=C2)OC(=O)C
• Molecular Formula: C22H22O4
• Molecular Weight: 350.4 g/mol
• CAS No.: 84-19-5

Description

Dienestrol diacetate is a synthetic nonsteroidal estrogen belonging to the stilbestrol group, related to diethylstilbestrol. It is an ester of dienestrol and is known by various brand names such as Faragynol and Gynocyrol . This compound is primarily used in medical applications to treat conditions like atrophic vaginitis and kraurosis vulvae .

Preparation Methods

Synthetic Routes and Reaction Conditions

Dienestrol diacetate is synthesized through the esterification of dienestrol. The process involves the reaction of dienestrol with acetic anhydride in the presence of a catalyst such as pyridine. The reaction typically occurs under mild conditions, with the temperature maintained around room temperature to slightly elevated temperatures .

Industrial Production Methods

In industrial settings, the production of dienestrol diacetate follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity. The product is then purified through techniques such as recrystallization or chromatography to obtain the final pharmaceutical-grade compound .

Chemical Reactions Analysis

Types of Reactions

Dienestrol diacetate undergoes various chemical reactions, including:

Hydrolysis: The ester bonds in dienestrol diacetate can be hydrolyzed to yield dienestrol and acetic acid.

Oxidation: The compound can undergo oxidation reactions, particularly at the phenolic hydroxyl groups, leading to the formation of quinones.

Substitution: Dienestrol diacetate can participate in electrophilic aromatic substitution reactions due to the presence of aromatic rings.

Common Reagents and Conditions

Hydrolysis: Typically carried out in the presence of aqueous acids or bases at elevated temperatures.

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide under acidic conditions.

Substitution: Electrophilic aromatic substitution reactions often use reagents like halogens or nitrating agents in the presence of catalysts such as iron(III) chloride.

Major Products Formed

Hydrolysis: Dienestrol and acetic acid.

Oxidation: Quinones and other oxidized derivatives.

Substitution: Halogenated or nitrated dienestrol derivatives.

Scientific Research Applications

Dienestrol diacetate has a wide range of applications in scientific research:

Chemistry: Used as a model compound to study the behavior of estrogens and their derivatives in various chemical reactions.

Biology: Employed in studies investigating the effects of estrogens on cellular processes and gene expression.

Medicine: Utilized in the treatment of atrophic vaginitis and kraurosis vulvae, providing relief from symptoms such as dryness and soreness.

Industry: Dienestrol diacetate is used in the formulation of pharmaceutical products and as a reference standard in analytical chemistry.

Mechanism of Action

Dienestrol diacetate acts as an estrogen receptor agonist. It passively diffuses into target cells of responsive tissues, where it complexes with estrogen receptors. This complex then enters the cell’s nucleus and binds to DNA, initiating or enhancing gene transcription of protein synthesis. The primary molecular targets include the female reproductive tract, mammary gland, hypothalamus, and pituitary .

Comparison with Similar Compounds

Similar Compounds

Diethylstilbestrol: Another synthetic nonsteroidal estrogen with similar applications but different potency and side effect profile.

Hexestrol: A related compound with similar estrogenic activity but differing in its chemical structure and pharmacokinetics.

Chlorotrianisene: A nonsteroidal estrogen with a different mechanism of action and clinical uses.

Uniqueness

Dienestrol diacetate is unique due to its specific ester structure, which influences its pharmacokinetics and pharmacodynamics. It offers a balance between potency and safety, making it suitable for specific medical applications where other estrogens may not be as effective .